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Compound of Interest

Compound Name: Stevioside D

Cat. No.: B15594418 Get Quote

Essential Safety and Handling of Stevioside D
For researchers, scientists, and drug development professionals, the safe handling of all

chemical compounds is paramount. This document provides immediate and essential safety

and logistical information for the handling of Stevioside D, a steviol glycoside. While specific

data for Stevioside D is limited, the following guidelines are based on available information for

steviosides in general.

Personal Protective Equipment (PPE) and Engineering
Controls
When handling Stevioside D, particularly in powder form, adherence to the following PPE and

engineering controls is crucial to minimize exposure and ensure a safe laboratory environment.
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Control Type Recommendation

Engineering Controls

Ensure adequate ventilation, such as using a

fume hood or providing local exhaust ventilation,

especially where dust may be generated[1][2][3]

[4]. Eyewash stations and safety showers

should be readily accessible[1][5].

Eye/Face Protection

Wear tightly fitting safety goggles or chemical

safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards[1][4][6].

Skin Protection

Wear appropriate protective gloves and clothing

to minimize skin contact[1][4][6]. Handle with

gloves and use proper glove removal technique

to avoid skin contact[3].

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection may not be

required[3][7]. If dust is generated and exposure

limits are exceeded or irritation is experienced, a

NIOSH/MSHA or European Standard EN 149

approved respirator should be used[1][4][6].

Health Hazard Information
Stevioside is generally not classified as a dangerous substance[8]. It is considered to be of low

toxicity.

Inhalation: May cause slight irritation[8]. If inhaled, move the person to fresh air. If breathing

is difficult, give oxygen[6][9].

Skin Contact: Not expected to be a primary skin irritant[8]. In case of contact, wash off with

soap and plenty of water[3][9].

Eye Contact: May cause very mild or minimal irritation[8]. In case of contact, flush eyes with

water as a precaution[3][9].
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Ingestion: Essentially non-toxic and edible in small quantities[8]. If ingested, rinse the mouth

with water. Do not induce vomiting[6].

Quantitative Exposure Data
No specific occupational exposure limits for Stevioside D or general steviosides have been

established by major regulatory bodies.

Parameter Value Source

Occupational Exposure Limits

(OELs)
No data available [6]

Biological Limit Values No data available [6]

LD50 Oral (Rat)
> 36,000 mg/kg (for

Stevioside)
[8]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for laboratory safety and

environmental protection.

Handling and Storage Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that

engineering controls are functioning properly.

Handling:

Avoid the formation of dust[2][4][9].

Keep away from heat, sparks, and open flames as it may form combustible dust

concentrations in the air[1][10][11].

Ground all equipment containing the material to prevent electrostatic discharge[1].

Avoid ingestion and inhalation[2][12].
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[2][3][4][7][8].

Keep away from strong oxidizing agents[2].

Accidental Release Measures
Personal Precautions:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid breathing dust, vapors, mist, or gas[6].

Wear appropriate personal protective equipment[6][7].

Containment and Cleaning:

Prevent further leakage or spillage if safe to do so[7].

For spills, sweep up and shovel the material into a suitable, closed container for

disposal[3]. Avoid generating dust.

Residue can be removed by scrubbing with hot water or a detergent solution[8].

Disposal Plan
Dispose of Stevioside D and any contaminated materials in accordance with local, state, and

federal regulations[8]. Do not let the product enter drains[3]. Contaminated gloves and other

disposable PPE should be disposed of as chemical waste[3].

Visual Workflow for Safe Handling of Stevioside D
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Workflow for Safe Handling and Disposal of Stevioside D

Preparation
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Accidental Release
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Avoid Dust Generation

Evacuate Area
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Store in Tightly Closed Container
in a Cool, Dry Place
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Labeled, Sealed Container

Post-Experiment

Wear Appropriate PPE
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(Avoid Dusting)
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Institutional and Local Regulations
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Caption: This diagram outlines the key steps for the safe handling and disposal of Stevioside
D in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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